molecular formula C10H18ClNO2 B6191269 methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, Mixture of diastereomers CAS No. 2648947-46-8

methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, Mixture of diastereomers

Cat. No. B6191269
CAS RN: 2648947-46-8
M. Wt: 219.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, Mixture of diastereomers” is a chemical compound . The specific details about its structure and properties can be found in various resources .


Synthesis Analysis

The synthesis of 2-azaspiro[3.4]octane, a component of the compound , has been explained in a study . Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring . All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound .


Molecular Structure Analysis

The molecular structure of “this compound” is complex, as indicated by its name. The name suggests that it contains a spirocyclic structure (a structure where two rings share a single atom), specifically an azaspiro[3.4]octane structure . The “methyl 2-{…}acetate” part suggests that a methyl acetate group is attached to this spirocyclic structure .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” such as its melting point, boiling point, and density are not specified in the available resources . Further experimental analysis would be needed to determine these properties.

Safety and Hazards

The safety and hazards associated with handling and using “methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, Mixture of diastereomers” are not specified in the available resources . As with any chemical compound, appropriate safety measures should be taken when handling it, and it should be used in a manner consistent with its Material Safety Data Sheet (MSDS).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride involves the reaction of 6-azaspiro[3.4]octan-2-one with methyl chloroacetate in the presence of a base to form the desired product. The product is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound.", "Starting Materials": [ "6-azaspiro[3.4]octan-2-one", "Methyl chloroacetate", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: 6-azaspiro[3.4]octan-2-one is reacted with methyl chloroacetate in the presence of a base such as sodium hydride or potassium carbonate to form the intermediate product, methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate.", "Step 2: The intermediate product is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound, methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, which is a mixture of diastereomers." ] }

CAS RN

2648947-46-8

Molecular Formula

C10H18ClNO2

Molecular Weight

219.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.